![molecular formula C11H14O4S B1387322 [4-(Isopropylsulfonyl)phenyl]acetic acid CAS No. 1105193-73-4](/img/structure/B1387322.png)
[4-(Isopropylsulfonyl)phenyl]acetic acid
Overview
Description
“[4-(Isopropylsulfonyl)phenyl]acetic acid” is a chemical compound with the CAS Number: 1105193-73-4 . It has a molecular weight of 242.3 and its IUPAC name is [4- (isopropylsulfonyl)phenyl]acetic acid . The compound is solid in its physical form .
Molecular Structure Analysis
The molecular structure of “[4-(Isopropylsulfonyl)phenyl]acetic acid” is represented by the InChI Code: 1S/C11H14O4S/c1-8(2)16(14,15)10-5-3-9(4-6-10)7-11(12)13/h3-6,8H,7H2,1-2H3, (H,12,13) . This compound contains a total of 30 atoms; 14 Hydrogen atoms, 11 Carbon atoms, 4 Oxygen atoms, and 1 Sulfur atom .Physical And Chemical Properties Analysis
“[4-(Isopropylsulfonyl)phenyl]acetic acid” is a solid substance . Its molecular weight is 242.3 .Scientific Research Applications
Organic Synthesis
[4-(Isopropylsulfonyl)phenyl]acetic acid: is a versatile building block in organic synthesis. Its unique structure allows it to participate in various chemical reactions, forming new bonds and creating complex molecules. This compound can be used to synthesize aromatic compounds, which are crucial in developing pharmaceuticals, agrochemicals, and polymers .
Pharmaceutical Development
Due to its structural properties, this compound has potential applications in the development of new pharmaceuticals. It can be used to create active pharmaceutical ingredients (APIs) that may exhibit anti-inflammatory, analgesic, or antipyretic properties. The sulfonyl group in particular could be useful in designing selective receptor modulators .
Agrochemical Research
In agrochemical research, [4-(Isopropylsulfonyl)phenyl]acetic acid could be used to develop new herbicides or pesticides. Its ability to disrupt certain biological pathways can be harnessed to control weed growth or to protect crops from pests, thereby increasing agricultural productivity .
Material Science
This compound can contribute to material science by being a precursor to new polymers with unique properties. For instance, it could be used to create sulfonyl-containing polymers that exhibit high thermal stability and chemical resistance, making them suitable for various industrial applications .
Biochemistry Research
In biochemistry, [4-(Isopropylsulfonyl)phenyl]acetic acid can be used to study enzyme-catalyzed reactions. It can act as a substrate or inhibitor for enzymes, helping to elucidate their mechanisms of action or to discover new enzymatic pathways .
Analytical Chemistry
The compound’s distinct chemical properties make it valuable in analytical chemistry. It can be used as a standard or reagent in chromatography and spectrometry to help identify and quantify other substances in complex mixtures .
Environmental Science
[4-(Isopropylsulfonyl)phenyl]acetic acid: may also find applications in environmental science. It could be used in the synthesis of compounds that help in the removal of pollutants or in the development of green chemistry protocols that minimize environmental impact .
Chemical Education
Lastly, this compound can be used in chemical education as a case study to teach various concepts in organic chemistry. Its synthesis and reactions can demonstrate practical applications of theoretical knowledge, bridging the gap between classroom learning and real-world chemistry .
properties
IUPAC Name |
2-(4-propan-2-ylsulfonylphenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O4S/c1-8(2)16(14,15)10-5-3-9(4-6-10)7-11(12)13/h3-6,8H,7H2,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNYIDVSDKGJLEJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1105193-73-4 |
Source
|
| Record name | 2-[4-(propane-2-sulfonyl)phenyl]acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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